5-({[3-nitro-4-(1-piperidinyl)phenyl]sulfonyl}amino)isophthalic acid

• IUPAC Name: 5-[(3-nitro-4-piperidin-1-ylphenyl)sulfonylamino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C19H19N3O8S/c23-18(24)12-8-13(19(25)26)10-14(9-12)20-31(29,30)15-4-5-16(17(11-15)22(27)28)21-6-2-1-3-7-21/h4-5,8-11,20H,1-3,6-7H2,(H,23,24)(H,25,26)
• InChI Key: JYXMAIBTFWSTEV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)S(=O)(=O)NC3=CC(=CC(=C3)C(=O)O)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C19H19N3O8S
• Molecular Weight: 449.4 g/mol

Description

5-({[3-nitro-4-(1-piperidinyl)phenyl]sulfonyl}amino)isophthalic acid, commonly known as NIPS, is a chemical compound that has gained significant attention in the field of scientific research due to its various potential applications. This compound is a sulfonamide-based molecule that is synthesized through a multistep process and has been found to exhibit promising biological activity.

Mechanism of Action

The mechanism of action of NIPS is based on its ability to bind to specific proteins and enzymes in the body. NIPS has been found to inhibit the activity of certain enzymes and receptors, which can lead to a range of biological effects.
Biochemical and physiological effects:
NIPS has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antitumor, and antiviral activity. It has also been found to modulate the immune system and exhibit neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NIPS in lab experiments is its potent biological activity, which makes it a valuable tool for studying various biological processes. However, the complex synthesis process and the high cost of the compound can limit its widespread use in laboratory settings.

Future Directions

There are several future directions for research on NIPS, including:
1. Investigating the potential of NIPS as a therapeutic agent for various diseases, including cancer, inflammation, and viral infections.
2. Studying the mechanism of action of NIPS to better understand its biological effects.
3. Developing new synthetic methods for the production of NIPS to make it more accessible to researchers.
4. Exploring the potential of NIPS as a tool for studying various biological processes, including enzyme activity and receptor signaling.
In conclusion, NIPS is a promising compound that has gained significant attention in the field of scientific research. Its potent biological activity and potential applications make it a valuable tool for studying various biological processes and developing new therapeutic agents. Further research is needed to fully understand the mechanism of action of NIPS and its potential applications in various fields.

Synthesis Methods

The synthesis of NIPS involves a series of chemical reactions that are carried out in a controlled environment. The first step involves the preparation of 3-nitro-4-(1-piperidinyl)phenylamine, which is then reacted with isophthalic acid to form NIPS. The synthesis of NIPS is a complex process that requires expertise in organic chemistry and a well-equipped laboratory.

Scientific Research Applications

NIPS has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of application for NIPS is in the development of new drugs. NIPS has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a potential candidate for the treatment of various diseases.